2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: 2,4-dichloro-5-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C12H14Cl2N2O3S/c13-9-7-10(14)11(6-8(9)12(15)17)20(18,19)16-4-2-1-3-5-16/h6-7H,1-5H2,(H2,15,17)
• InChI Key: NYKWRZXJLHYADI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=C(C(=C2)C(=O)N)Cl)Cl
• Molecular Formula: C12H14Cl2N2O3S
• Molecular Weight: 337.2 g/mol

Description

2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide, also known as DPCPX, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that plays an important role in various physiological and pathological processes.

Mechanism of Action

2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide selectively binds to the adenosine A1 receptor and blocks its activation by endogenous adenosine or exogenous agonists. This leads to a decrease in intracellular cAMP levels and a reduction in the activity of downstream signaling pathways. The mechanism of action of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide is shown below:
Biochemical and Physiological Effects:
2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the heart rate and blood pressure in animal models, indicating its potential use as a cardiovascular drug. 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has also been shown to modulate neuronal activity and synaptic transmission, suggesting its potential use in the treatment of neurological disorders. Additionally, 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has been shown to have anti-inflammatory effects, which may have therapeutic implications for inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has several advantages for lab experiments. It is a highly selective antagonist of the adenosine A1 receptor, which allows for the specific modulation of this receptor without affecting other adenosine receptors. 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide is also relatively stable and can be easily synthesized and purified. However, 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has some limitations as well. It has a relatively short half-life and may require frequent administration in in vivo experiments. Additionally, 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide may have off-target effects at high concentrations, which should be taken into consideration when interpreting the results of experiments.

Future Directions

There are several future directions for the research on 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide. One direction is to investigate the potential therapeutic applications of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide in cardiovascular diseases, neurological disorders, and inflammatory diseases. Another direction is to develop novel adenosine receptor antagonists based on the structure of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide, with improved pharmacological properties and selectivity. Additionally, the use of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide in combination with other drugs or therapies should be explored to enhance its therapeutic efficacy. Finally, further research is needed to elucidate the molecular mechanisms underlying the effects of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide on the adenosine A1 receptor and its downstream signaling pathways.
Conclusion:
In conclusion, 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide is a chemical compound that has been widely used in scientific research as a selective antagonist of the adenosine A1 receptor. It has various biochemical and physiological effects and potential therapeutic applications in cardiovascular diseases, neurological disorders, and inflammatory diseases. 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has advantages and limitations for lab experiments, and future directions for research include the development of novel adenosine receptor antagonists and the investigation of combination therapies.

Synthesis Methods

2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide can be synthesized by reacting 2,4-dichloro-5-nitrobenzamide with piperidine-1-sulfonic acid in the presence of a reducing agent such as iron powder. The resulting product can be purified by recrystallization or chromatography. The chemical structure of 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide is shown below:

Scientific Research Applications

2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has been widely used in scientific research as a tool to study the adenosine A1 receptor. It has been used to investigate the role of adenosine A1 receptor in various physiological and pathological processes, such as cardiovascular function, neuronal activity, and inflammation. 2,4-dichloro-5-(1-piperidinylsulfonyl)benzamide has also been used to study the pharmacology of other adenosine receptor antagonists and agonists.